(E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea

• IUPAC Name: 1-[4-[6-amino-5-(methoxyiminomethyl)pyrimidin-4-yl]oxy-2-chlorophenyl]-3-ethylurea
• InChI: InChI=1S/C15H17ClN6O3/c1-3-18-15(23)22-12-5-4-9(6-11(12)16)25-14-10(7-21-24-2)13(17)19-8-20-14/h4-8H,3H2,1-2H3,(H2,17,19,20)(H2,18,22,23)
• InChI Key: BJHCYTJNPVGSBZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1=C(C=C(C=C1)OC2=NC=NC(=C2C=NOC)N)Cl
• Molecular Formula: C15H17ClN6O3
• Molecular Weight: 364.79 g/mol

Description

(E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea (CAS: 951151-97-6), also known as JNJ-38158471, is a synthetic small molecule with the molecular formula C₁₅H₁₇ClN₆O₃ (MW: 364.79 g/mol). It features a pyrimidine core substituted with an amino group, a methoxyiminomethyl moiety, and a chlorophenyl-ethylurea side chain. This compound is a highly selective inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2), a key target in anti-angiogenic cancer therapies . Its oxime functional group (methoxyimino) and urea linkage are critical for binding to the ATP-binding site of VEGFR-2, thereby blocking downstream signaling pathways involved in tumor angiogenesis .

Notably, this compound has been detected in metabolomic studies, where it correlated with unassigned bacterial genera and unidentified metabolites in maternal-infant microbial transmission research . Its commercial availability (e.g., 250 mg at 98% purity) underscores its relevance in pharmacological research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea typically involves multiple steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction between appropriate precursors, such as β-diketones and guanidine derivatives.

Introduction of Substituents: The

Biological Activity

The compound (E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and inflammation. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables, case studies, and research findings.

Basic Information

Property	Details
Chemical Name	(E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea
CAS Number	951151-97-6
Molecular Formula	C₁₅H₁₇ClN₆O₃
Molecular Weight	364.79 g/mol

Anticancer Properties

Research indicates that compounds containing a pyrimidine core exhibit significant anticancer properties. The specific compound has been evaluated for its ability to inhibit various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells through the modulation of key signaling pathways.

Case Study: Inhibition of Cancer Cell Proliferation

In a study conducted on human breast cancer cell lines (MCF-7 and MDA-MB-231), the compound demonstrated a dose-dependent inhibition of cell proliferation. The IC50 values were recorded at approximately 15 µM for MCF-7 and 20 µM for MDA-MB-231 cells, indicating its potency as an anticancer agent .

Anti-inflammatory Effects

The compound also exhibits anti-inflammatory properties, which are crucial for therapeutic applications in diseases characterized by chronic inflammation.

• Inhibition of Pro-inflammatory Cytokines : The compound significantly reduced the levels of TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
• NF-kB Pathway Modulation : It was observed to inhibit NF-kB activation, leading to decreased expression of pro-inflammatory genes .

Kinase Inhibition Profile

The biological activity of this compound is partly attributed to its ability to inhibit several kinases involved in cancer progression and inflammation:

Kinase Target	Activity
CDK2	Inhibition observed
GSK-3β	Significant inhibition
AMPK	Inhibitory effects noted

These interactions suggest that the compound may serve as a multi-target therapeutic agent.

Synthesis and Characterization

The synthesis of (E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea was achieved through a series of reactions involving key intermediates. Characterization techniques such as NMR and X-ray crystallography confirmed the structure and purity of the synthesized compound .

Toxicity Assessment

Preliminary toxicity studies have indicated that the compound exhibits low toxicity in vitro, with an LD50 greater than 100 µM in non-cancerous cell lines. This safety profile is essential for its potential use in therapeutic applications.

Scientific Research Applications

Synthetic Pathways

The synthesis of (E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea involves several key steps:

• Formation of the Pyrimidine Core : The initial step typically involves the synthesis of the pyrimidine ring through cyclization reactions involving appropriate precursors.
• Introduction of Functional Groups : Subsequent reactions introduce the methoxyimino and chlorophenyl groups via nucleophilic substitutions.
• Final Urea Formation : The final step involves coupling the ethylamine with the intermediate to form the urea linkage.

These synthetic strategies are crucial for optimizing yield and purity for subsequent biological testing.

Anticancer Activity

Research indicates that (E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea exhibits potent anticancer properties. In vitro studies have shown:

• Mechanism of Action : The compound acts as an inhibitor of key enzymes involved in tumor growth and proliferation, such as cyclin-dependent kinases (CDKs).
• Efficacy : It has demonstrated IC50 values in the low micromolar range against various cancer cell lines, including breast and colorectal cancers.

Antiviral Properties

The compound has also been investigated for its antiviral capabilities:

• Activity Against RNA Viruses : Studies have shown that it exhibits significant antiviral activity against viruses like Dengue and Zika, with effective concentration (EC50) values ranging from 0.5 to 2.0 µM.

Anti-inflammatory Effects

In addition to its anticancer and antiviral properties, this compound has shown promise in reducing inflammation:

• Inhibition of COX Enzymes : It inhibits cyclooxygenase enzymes, which are critical in inflammatory pathways, showing comparable effects to established non-steroidal anti-inflammatory drugs (NSAIDs).

Case Study 1: Anticancer Efficacy

A study conducted on human breast cancer cell lines revealed that treatment with (E)-1-(4-(6-Amino-5-((methoxyimino)methyl)pyrimidin-4-yloxy)-2-chlorophenyl)-3-ethylurea resulted in a significant reduction in cell viability compared to control groups. The mechanism was linked to apoptosis induction through caspase activation.

Case Study 2: Antiviral Activity

In a controlled study assessing the antiviral efficacy against Dengue virus, derivatives of this compound were tested in vitro, demonstrating IC50 values as low as 1.5 µM. These results suggest its potential as a lead compound for developing antiviral therapies.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Overview of Analogs

The compound’s structural analogs primarily include oxime derivatives and pyrimidine-based urea compounds . Key examples and their distinguishing features are summarized below:

Table 1: Structural and Functional Comparison with Analogs

Compound Name / ID	Key Structural Features	Molecular Weight	Biological Activity / Application	Reference
JNJ-38158471 (Target)	Pyrimidine core, methoxyimino, chlorophenyl-ethylurea	364.79	VEGFR-2 inhibition (anti-angiogenic)
JNJ-28871063 (Compound 21)	Oxime with morpholinylethyl substituent	Not provided	Kinase inhibition (specific target unclear)
Compound 24	O-(2-fluorobenzyl) oxime	Not provided	Anti-inflammatory or kinase inhibition
4-Benzyl-2-{4-[chloro(difluoro)methyl]-6-methyl-2-pyrimidinyl}-5-methyl-1,2-dihydro-3H-pyrazol-3-one	Pyrimidine with chloro(difluoro)methyl and pyrazol-3-one	364.79	Unknown (structural similarity)
1-(3-chloro-4-methylphenyl)-3-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]urea	Dimethylamino and methoxy on pyrimidine, urea linkage	335.79	Potential kinase or protease inhibition
6-Chlorofurochromenylidenepyrimidinamines (4a–d)	Furochromenylidene, substituted pyrimidinamines	Varies	Analgesic and anti-inflammatory activities

Key Structural Differences and Implications

Oxime Derivatives (JNJ-28871063, Compound 24): JNJ-28871063 replaces the methoxyimino group with a morpholinylethyl chain, likely altering solubility and target selectivity. Morpholine rings enhance hydrophilicity, which may improve pharmacokinetics but reduce membrane permeability compared to the methoxyimino group in JNJ-38158471 . Compound 24 incorporates a fluorobenzyl group, which could enhance metabolic stability due to fluorine’s electron-withdrawing effects. However, the absence of a urea moiety may limit hydrogen-bonding interactions critical for VEGFR-2 binding .

Pyrimidine-Based Urea Analogs: The dimethylamino-methoxy pyrimidine analog (CAS: 1797083-21-6) shares a urea linkage but lacks the methoxyimino group. 4-Benzyl-2-{...}-pyrazol-3-one has the same molecular weight as JNJ-38158471 but replaces the urea with a pyrazol-3-one ring. This modification likely redirects activity toward non-kinase targets, such as cyclooxygenases, given pyrazolone’s historical use in anti-inflammatory drugs .

Furochromenylidene-Pyrimidinamines (4a–d) :

• These compounds replace the chlorophenyl-ethylurea with a furochromenylidene group, leading to analgesic and anti-inflammatory effects rather than kinase inhibition. The thioxo and substituted amine groups may enhance redox-modulating properties, diverging from JNJ-38158471’s anti-angiogenic mechanism .

Physicochemical Properties

• LogP and Solubility: JNJ-38158471’s logP (estimated 2.5–3.0) suggests moderate lipophilicity, balancing membrane permeability and solubility. Analogs with morpholine (e.g., JNJ-28871063) or dimethylamino groups (e.g., CAS: 1797083-21-6) may exhibit lower logP values, enhancing aqueous solubility but reducing blood-brain barrier penetration .